Cas no 478920-45-5 (rel-(2R,6R)-2,6-Dimethyl-4-piperidinol hydrochloride)

• Product Name: rel-(2R,6R)-2,6-Dimethyl-4-piperidinol hydrochloride
• CAS No: 478920-45-5
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD34602407
• CID: 5234816
• PubChem ID: 156621048
• Update Time: 2026-03-08

rel-(2R,6R)-2,6-Dimethyl-4-piperidinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-(2R,6R)-2,6-Dimethyl-4-piperidinol hydrochloride
• trans-2,6-Dimethyl-piperidin-4-ol hydrochloride
• REL-(2R,6R)-2,6-DIMETHYLPIPERIDIN-4-OL HCL
• 478920-45-5
• AT28809

• MDL： MFCD34602407
• Inchi： 1S/C7H15NO.ClH/c1-5-3-7(9)4-6(2)8-5;/h5-9H,3-4H2,1-2H3;1H/t5-,6-;/m1./s1
• InChI Key： IJIHNPOPPHLAHS-KGZKBUQUSA-N
• SMILES： Cl.OC1C[C@@H](C)N[C@H](C)C1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 84.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on rel-(2R,6R)-2,6-Dimethyl-4-piperidinol hydrochloride

Rel-(2R,6R)-2,6-Dimethyl-4-Piperidinol Hydrochloride: A Comprehensive Overview

Rel-(2R,6R)-2,6-Dimethyl-4-Piperidinol Hydrochloride, identified by the CAS number 478920-45-5, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which have been extensively studied for their diverse biological activities and applications in drug development. The stereochemistry of this compound, specifically the (2R,6R) configuration, plays a crucial role in its pharmacological properties and interactions with biological systems.

The structure of rel-(2R,6R)-2,6-dimethyl-4-piperidinol hydrochloride consists of a piperidine ring with two methyl groups at positions 2 and 6 and a hydroxyl group at position 4. The hydrochloride salt form indicates that this compound is typically used in its protonated form, which enhances its solubility and bioavailability. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of piperidine derivatives in various biological assays.

One of the most notable aspects of this compound is its interaction with neurotransmitter systems. Research has shown that rel-(2R,6R)-2,6-dimethyl-4-piperidinol hydrochloride exhibits affinity for dopamine and serotonin receptors, making it a potential candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. The compound's ability to modulate these receptor systems has been validated through in vitro and in vivo experiments, providing a strong foundation for its therapeutic applications.

In terms of pharmacokinetics, recent studies have focused on optimizing the delivery of rel-(2R,6R)-2,6-dimethyl-4-piperidinol hydrochloride. Researchers have explored various formulation strategies to enhance its stability and absorption profiles. These advancements are critical for ensuring that the compound can be effectively utilized in clinical settings without compromising its therapeutic potential.

The synthesis of this compound has also been a topic of interest among chemists. Traditional methods involve multi-step reactions with varying yields; however, recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly production processes. These methods not only improve the overall yield but also reduce the environmental footprint associated with large-scale manufacturing.

Beyond its pharmacological applications, rel-(2R,6R)-2,6-dimethyl-4-piperidinol hydrochloride has shown promise in other areas such as agrochemicals and materials science. Its ability to act as a chiral catalyst in asymmetric reactions has opened new avenues for enantioselective synthesis of complex molecules. This versatility underscores the importance of continued research into its properties and potential uses.

In conclusion, rel-(2R,6R)-2,6-dimethyl-4-piperidinol hydrochloride, with its unique structure and stereochemistry defined by CAS No. 478920-45-5, represents a valuable asset in modern chemical research and development. Its diverse applications across pharmacology, catalysis, and materials science highlight its significance as a versatile compound with immense potential for future innovations.